Cas no 891137-07-8 (3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891137-07-8
• MF: C₁₉H₁₇Cl₂N₃O₃
• MW: 406.262582540512
• CID: 6030535
• PubChem ID: 16821740
• Update Time: 2025-10-31

3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 3-butoxy-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-
• 3-butoxy-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F2518-0074
• AKOS024656243
• AB00678919-01
• 891137-07-8
• 3-butoxy-N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C19H17Cl2N3O3/c1-2-3-9-26-14-6-4-5-12(10-14)17(25)22-19-24-23-18(27-19)15-11-13(20)7-8-16(15)21/h4-8,10-11H,2-3,9H2,1H3,(H,22,24,25)
• InChI Key： URKJHULFYSLBCJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)C1=CC=CC(OCCCC)=C1

Computed Properties

• Exact Mass: 405.0646968g/mol
• Monoisotopic Mass: 405.0646968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 10.30±0.70(Predicted)

Additional information on 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 891137-07-8 and Product Name: 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

The compound with the CAS number 891137-07-8 and the product name 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a butoxy group, a 1,3,4-oxadiazole core, and a 2,5-dichlorophenyl substituent, contributes to its unique chemical properties and functional versatility.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1,3,4-oxadiazole scaffold is particularly noteworthy in this context, as it has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, pain perception, and cancer progression. The presence of the 2,5-dichlorophenyl group further enhances the compound's interaction with biological targets by introducing additional electronic and steric effects that can influence its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that derivatives of 1,3,4-oxadiazole have demonstrated efficacy in models of neurodegeneration by interacting with specific neurotransmitter systems. The butoxy group at the amide position not only contributes to the molecule's solubility but also plays a role in modulating its pharmacokinetic properties. This balance between lipophilicity and hydrophilicity is crucial for ensuring adequate absorption and distribution within the body.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide. By systematically modifying various functional groups within the molecule, researchers can fine-tune its biological activity to target specific disease mechanisms. For instance, the dichlorophenyl substituent has been shown to enhance binding interactions with certain enzyme targets by increasing electronic density and reducing steric hindrance. This underscores the importance of computational modeling and experimental validation in drug discovery processes.

The compound's potential extends beyond neurological applications. Emerging evidence suggests that it may also exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The 1,3,4-oxadiazole core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory responses. By modulating these pathways, the compound could offer a novel therapeutic approach for conditions characterized by chronic inflammation.

In addition to its pharmacological potential, 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide demonstrates promising characteristics in terms of metabolic stability and bioavailability. The butoxy group enhances solubility while minimizing rapid degradation by metabolic enzymes. This stability is critical for ensuring that the compound remains active within the biological system long enough to exert its intended effects. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption rates when administered orally or intravenously.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce each functional group efficiently while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the ingenuity behind modern drug design but also underscore the importance of interdisciplinary collaboration between organic chemists and medicinal chemists.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide are expected to play an increasingly pivotal role in drug development pipelines. The integration of computational chemistry tools has accelerated the discovery process by allowing researchers to predict molecular interactions with high accuracy before conducting costly wet-lab experiments. This synergy between computational modeling and experimental validation has significantly reduced time-to-market for novel therapeutics.

The safety profile of this compound is another critical consideration during its development phase. Extensive toxicological studies are being conducted to assess its potential side effects at various doses and exposure durations. These studies include acute toxicity tests as well as long-term carcinogenicity assays to ensure that any clinical applications are safe for human use. The emphasis on safety aligns with global regulatory standards aimed at protecting patient well-being while advancing medical science.

In conclusion,3-butoxy-N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891137-07-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications span multiple therapeutic areas including neurology and anti-inflammation treatments while maintaining favorable pharmacokinetic properties. As our understanding of disease mechanisms evolves so too will our ability to design more effective drugs based on compounds like this one.